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Fludioxonil vs. Other Fungicides: A Comparison

The table below summarizes key environmental fate and toxicity parameters for fludioxonil and several other fungicides based

on the available data.

Fungicide Chemical Class
Water
Solubility
(mg/L)

Octanol-
Water
Partition
Coeff.
(Log P)

Environmental
Persistence

Key
Ecotoxicological
Benchmarks
(Freshwater)

Primary
Degradation
Pathway in
Water

Fludioxonil
[1] [2] [3]

Phenylpyrrole 1.8 [1] 4.12 [1] High; residues
detected up to

5 years post-
application [3]

• Algae:
Significant growth

inhibition at 50–
200 μg/L [2] •

Bacteria (A.
fischeri): Less

toxic [2]

Indirect
photodegradation

by •OH and ¹O₂

[3]

Azoxystrobin
[4] [5]

Strobilurin Information

missing

Information

missing

Frequently

detected in
water and

sediment [5]

Toxic to larval

salmon [4]

Information

missing

Boscalid [5] Carboxamide Information

missing

Information

missing

Very frequently

detected in
water (100% of

samples in one
study) [5]

Information

missing

Information

missing
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Fungicide Chemical Class
Water
Solubility
(mg/L)

Octanol-
Water
Partition
Coeff.
(Log P)

Environmental
Persistence

Key
Ecotoxicological
Benchmarks
(Freshwater)

Primary
Degradation
Pathway in
Water

Myclobutanil
[6]

Triazole Information
missing

Information
missing

Frequently
detected in

water and
sediment at

high
concentrations

[6]

Information
missing

Information
missing

Pyrimethanil
[6]

Anilinopyrimidine Information

missing

Information

missing

Frequently

detected in
water and at

high
concentrations

in sediment [6]

Information

missing

Information

missing

Copper [4] Inorganic Information

missing

Information

missing

Accumulates in

soil and
sediment;

cannot be
degraded [4]

• Highly toxic to

cyanobacteria [4]
• Toxic to various

aquatic
organisms [4]

Information

missing

Detailed Experimental Data and Mechanisms

For a deeper understanding, here is more detail on the experimental findings for fludioxonil and the general behavior of

fungicides in the environment.

Fludioxonil: Environmental Persistence and Toxicity

Fludioxonil's combination of low water solubility and high lipophilicity (Log P) contributes to its persistence and potential for

adverse effects.

Growth Inhibition in Microalgae: A 2025 laboratory study found that fludioxonil at environmentally relevant
concentrations (50–200 μg L⁻¹) significantly limited the growth of two freshwater microalgae species, Scenedesmus
rubescens and Dunaliella tertiolecta, within 24 hours of exposure, with inhibition rates up to 82.34% [2].
Mechanism of Indirect Photodegradation: Research indicates that in aquatic environments, fludioxonil is primarily

transformed through indirect photodegradation. The reaction with hydroxyl radicals (•OH) has a Gibbs free energy
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barrier of 1.95 kcal mol⁻¹, and with singlet oxygen (¹O₂) it is 4.51 kcal mol⁻¹. Both reactions primarily occur on the

pyrrole ring of the molecule [3]. The diagram below illustrates this pathway.
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General Factors Affecting Fungicide Fate

While specific data for all fungicides is limited, research highlights several key factors that determine their environmental fate,

which can be used for comparative assessment [4]:

Systemicity: Systemic fungicides (which are taken up by the plant) can have different environmental pathways

compared to non-systemic, protective ones.
Physicochemical Properties: Parameters like the soil half-life (DT₅₀), organic carbon affinity (Koc), and water solubility

directly influence a fungicide's potential for runoff, leaching, and adsorption to soil.
Removal in Constructed Wetlands: Studies show that fungicide removal in these natural treatment systems depends

on plant uptake, microbial biodegradation, and adsorption to porous media. The efficiency is influenced by the
fungicide's properties and the wetland's design [4].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]
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